Cas no 78290-86-5 (Ethanol,2-[(6-methoxy-2-benzothiazolyl)amino]-)

Ethanol,2-[(6-methoxy-2-benzothiazolyl)amino]- structure
78290-86-5 structure
Product Name:Ethanol,2-[(6-methoxy-2-benzothiazolyl)amino]-
CAS No:78290-86-5
MF:C10H12N2O2S
MW:224.279480934143
CID:552708
PubChem ID:12891917
Update Time:2025-04-19

Ethanol,2-[(6-methoxy-2-benzothiazolyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-[(6-methoxy-2-benzothiazolyl)amino]-
    • Ethanol, 2-[(6-methoxy-2-benzothiazolyl)amino]- (9CI)
    • 2-[(6-methoxy-1,3-benzothiazol-2-yl)amino]ethanol
    • 78290-86-5
    • Inchi: 1S/C10H12N2O2S/c1-14-7-2-3-8-9(6-7)15-10(12-8)11-4-5-13/h2-3,6,13H,4-5H2,1H3,(H,11,12)
    • InChI Key: ZWVDTLRGOJKEOW-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC(=CC1=2)OC)NCCO

Computed Properties

  • Exact Mass: 224.06194880g/mol
  • Monoisotopic Mass: 224.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 82.6Ų
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